N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)furan-2-carboxamide

• IUPAC Name: N-(2,3,7-trimethyl-5-oxo-[1,3]thiazolo[3,2-a]pyrimidin-6-yl)furan-2-carboxamide
• InChI: InChI=1S/C14H13N3O3S/c1-7-11(16-12(18)10-5-4-6-20-10)13(19)17-8(2)9(3)21-14(17)15-7/h4-6H,1-3H3,(H,16,18)
• InChI Key: BOOHAXFTYQHPCW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N2C(=C(SC2=N1)C)C)NC(=O)C3=CC=CO3
• Molecular Formula: C14H13N3O3S
• Molecular Weight: 303.34 g/mol
• CAS No.: 1021039-84-8

Description

N-(2,3,7-trimethyl-5-oxo-5H-thiazolo[3,2-a]pyrimidin-6-yl)furan-2-carboxamide is a useful research compound. Its molecular formula is C14H13N3O3S and its molecular weight is 303.34. The purity is usually 95%.
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Scientific Research Applications

Antimicrobial Activity

• Synthesis and Evaluation of Antimicrobial Activity : Derivatives of thiazolo[3,2-a]pyrimidines have been synthesized and evaluated for their antimicrobial activities. These compounds exhibit significant antibacterial activity against both Gram-negative and Gram-positive bacteria, as well as fungi. The antimicrobial effectiveness is attributed to the unique structural features of these compounds, which interact with microbial enzymes in a manner that disrupts their function (S. N. Sirakanyan et al., 2020).

Antiviral Activity

• Anti-Avian Influenza Virus Activity : Heterocyclic compounds based on 3-(4-bromophenyl) azo-5-phenyl-2(3H)-furanone have shown promising antiviral activity against the H5N1 virus. This indicates the potential use of these compounds in the development of treatments for avian influenza, highlighting the importance of structural modifications in enhancing antiviral efficacy (E. M. Flefel et al., 2012).

Anti-Inflammatory and Analgesic Agents

• Synthesis of Novel Anti-Inflammatory and Analgesic Agents : Research into benzodifuranyl, triazines, oxadiazepines, and thiazolopyrimidines derived from visnaginone and khellinone has produced compounds with significant anti-inflammatory and analgesic activities. These findings are crucial for the development of new treatments for inflammatory conditions and pain management (A. Abu‐Hashem et al., 2020).

Anticancer Activity

• Novel Pyrazolopyrimidines Derivatives : The synthesis and biological evaluation of novel pyrazolopyrimidines derivatives have shown significant anticancer activity, particularly against cervical cancer cell lines. These compounds offer a new avenue for cancer treatment, demonstrating the critical role of molecular design in targeting cancer cells (A. Rahmouni et al., 2016).